Cas no 7191-13-1 (1,3,2-Dioxaphosphorinane, 2-phenyl-, 2-oxide)

1,3,2-Dioxaphosphorinane, 2-phenyl-, 2-oxide structure
7191-13-1 structure
Product Name:1,3,2-Dioxaphosphorinane, 2-phenyl-, 2-oxide
CAS No:7191-13-1
MF:C9H11O3P
MW:198.155603647232
CID:544829
PubChem ID:602089
Update Time:2025-04-19

1,3,2-Dioxaphosphorinane, 2-phenyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaphosphorinane, 2-phenyl-, 2-oxide
    • 2-Phenyl-1,3,2-dioxaphosphorinane 2-oxide
    • 2-phenyl-1,3,2λ<sup>5</sup>-dioxaphosphinane 2-oxide
    • 2-Phenyl-1,3,2-dioxaphosphinane 2-oxide #
    • Phosphonic acid, phenyl-, cyclic trimethylene ester
    • 7191-13-1
    • SCHEMBL3453682
    • DTXSID40345144
    • FHNUFHJKOSDXNI-UHFFFAOYSA-N
    • Inchi: 1S/C9H11O3P/c10-13(11-7-4-8-12-13)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2
    • InChI Key: FHNUFHJKOSDXNI-UHFFFAOYSA-N
    • SMILES: P1(C2C=CC=CC=2)(=O)OCCCO1

Computed Properties

  • Exact Mass: 198.04463
  • Monoisotopic Mass: 198.04458121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk